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Compound of Interest

Compound Name: 1,2,3-Propanetriol, diacetate

Cat. No.: B055344

An In-depth Technical Guide to 1,2,3-Propanetriol, diacetate (Diacetin)
Introduction

1,2,3-Propanetriol, diacetate, more commonly known as diacetin or glyceryl diacetate, is a
versatile organic compound classified as a diglyceride.[1] It is the diester of glycerol and acetic
acid or acetic anhydride.[1] Diacetin typically exists as a mixture of two primary isomers: 1,2-
glyceryl diacetate and 1,3-glyceryl diacetate.[1] This clear, colorless, and odorless viscous
liquid serves a multitude of functions across various industries, including as a plasticizer,
solvent, emollient, and excipient.[2][3] For researchers and professionals in drug development,
diacetin is particularly relevant as a carrier solvent in pharmaceutical formulations and as a
component in cosmetic and personal care products.[3] This guide provides a comprehensive
overview of its chemical structure, properties, and key experimental protocols.

Chemical Structure and Isomerism

Diacetin is structurally composed of a glycerol backbone with two of its three hydroxyl groups
esterified by acetyl groups.[4] The position of these acetyl groups determines the specific
isomer. Commercial diacetin is generally a mixture of the 1,2- and 1,3- isomers.[1]

Caption: Chemical structures of the primary isomers of Diacetin.

Physicochemical Properties
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Diacetin is a hygroscopic, clear, and colorless oily liquid.[5][6] It is stable under normal

conditions and is soluble in water, alcohol, ether, and benzene.[2][4] Its key physical and

chemical properties are summarized below.

Property Value Reference(s)
Molecular Formula C7H120s [21[7]
Molecular Weight 176.17 g/mol [21[7]
CAS Number 25395-31-7 (Isomer Mixture) [2][5]
Clear, colorless, viscous, oily
Appearance . [11[5]
liquid
Mild, alcoholic, or practically
Odor [41[8]
odorless
Melting Point -30 °C [1][4]
Boiling Point 280 °C [1114]
Density ~1.17 g/mL at 25 °C [3][4]

Refractive Index

n20/D ~1.440

[3]4]

Flash Point

> 110 °C (> 230 °F)

[4](8]

Solubility

Soluble in water, alcohol,

ether, benzene

[2]14]

Vapor Pressure

<1 mm Hg at 20 °C

[4]

Stability

Stable under normal

conditions; hygroscopic

[2](6]

Incompatibilities

Strong oxidizing agents

[2](6]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of diacetin are crucial for research and

guality control purposes.
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Synthesis of 1,2,3-Propanetriol, diacetate

Diacetin can be synthesized through several methods, with direct esterification being a
common approach.

Method A: Direct Esterification of Glycerol

This process involves the reaction of glycerin (glycerol) with acetic acid in the presence of a
catalyst.[9]

e Principle: An acid-catalyzed esterification where two hydroxyl groups of glycerol react with
the carboxyl groups of acetic acid to form ester linkages, releasing water as a byproduct.

e Reactants & Conditions:

o

Glycerin to Acetic Acid Molar Ratio: 1:2.5 to 1:3.0.[9]

[¢]

Catalyst: Solid sodium bisulfate, 0.05-0.3% of the total reactant weight.[9]

o

Water Carrying Agent: n-propyl acetate.[9]

[e]

Temperature: 120-145 °C.[9]

o

Reaction Time: 8-14 hours.[9]

e Procedure:

[¢]

Mix glycerin, acetic acid, sodium bisulfate catalyst, and n-propyl acetate in the specified
proportions.[9]

[¢]

Introduce the mixture into a reaction kettle equipped with a stirrer.[9]

[e]

Heat the mixture to 120-145 °C while continuously stirring.[9]

o

Maintain the reaction for 8-14 hours to yield a liquid mixture containing diacetin.[9]
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Glycerin + Acetic Acid (1:2.5-3.0 mol)
Mix Reactants | Sodium Bisulfate (0.05-0.3% w/w)
n-propyl acetate

;

Reaction Kettle with Stirring
Esterification Reaction | Temperature: 120-145 °C
Time: 8-14 hours

i

Product Mixture | Liquid containing 45-60% Diacetin
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Sample Preparation | Accurately weigh ~1 g of Diacetin

;

25 mL of 1 N KOH
15 mL of Isopropanol

;

Heat in pressure bottle
Water bath at 98+2 °C for 1 hour

i

Cooling | Cool to room temperature

;

Add Phenolphthalein indicator
Titrate excess KOH with 0.5 N H2SOa

i

Calculation | Determine ester content based on titer volume

Add Reagents

Saponification (Hydrolysis)

Titration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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